Cas no 113283-37-7 (Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, 3,6-dimethyl-, (2-endo,3-exo)- (9CI))

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, 3,6-dimethyl-, (2-endo,3-exo)- (9CI)
• CAS No: 113283-37-7
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 130118
• PubChem ID: 131844657
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, 3,6-dimethyl-, (2-endo,3-exo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, 3,6-dimethyl-, (2-endo,3-exo)- (9CI)
• Bicyclo[2.2.1]hept-5-ene-2-carbonyl chloride, 3,6-dimethyl-, (2-endo,3-exo)- (9CI)
• 113283-37-7
• Bicyclo[2.2.1]hept-5-ene-2-carbonyl chloride, 3,6-dimethyl-, (2-endo,3-exo)-
• DTXSID201142219

• Inchi： 1S/C10H13ClO/c1-5-3-7-4-8(5)9(6(7)2)10(11)12/h3,6-9H,4H2,1-2H3/t6-,7+,8+,9+/m0/s1
• InChI Key： RUOOHONLKWDSHX-JQCXWYLXSA-N
• SMILES： ClC([C@@H]1[C@@H](C)[C@@H]2C=C(C)[C@H]1C2)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 52.54